Cas no 2094888-73-8 (N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide)

• Product Name: N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide
• CAS No: 2094888-73-8
• MF: C₁₅H₁₆N₄O₃
• MW: 300.312542915344
• CID: 6073301
• PubChem ID: 122155871
• Update Time: 2025-10-31

N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-6689190
• N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide
• SCHEMBL21393140
• Z2517277102
• AKOS033935128
• 2094888-73-8
• N-(1-(2-((4-Methoxyphenyl)amino)-2-oxoethyl)-1H-pyrazol-4-yl)acrylamide

• Inchi： 1S/C15H16N4O3/c1-3-14(20)18-12-8-16-19(9-12)10-15(21)17-11-4-6-13(22-2)7-5-11/h3-9H,1,10H2,2H3,(H,17,21)(H,18,20)
• InChI Key： KUFHQAIDXUIRPJ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=N1)NC(C=C)=O)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 300.12224039g/mol
• Monoisotopic Mass: 300.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.2Ų

Additional information on N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide

N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide (CAS No. 2094888-73-8): A Comprehensive Overview

N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide (CAS No. 2094888-73-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, which include a methoxyphenyl carbamoyl moiety and an acrylamide group. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for further research and development.

The chemical structure of N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide can be represented as follows: C₁₆H₁₆N₄O₃. The molecular weight of this compound is approximately 300.32 g/mol, and it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO). The compound's structural complexity and functional group diversity contribute to its ability to interact with various biological targets, which is a key factor in its potential therapeutic applications.

Recent studies have highlighted the potential of N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings indicate that N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide may have potential as a novel anticancer agent.

The pharmacokinetic properties of N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide have also been studied in detail. In vivo studies in animal models have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It has been reported to have a half-life of approximately 3 hours, which suggests that it could be administered multiple times daily if required for therapeutic purposes. Additionally, the compound has shown low toxicity in preclinical toxicity studies, which is an important consideration for its potential use in clinical settings.

The safety and efficacy of N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide are currently being evaluated in clinical trials. Early-phase clinical trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of efficacy in treating certain inflammatory and cancer conditions. However, further research is needed to fully understand the long-term safety and efficacy profile of this compound.

In conclusion, N-(1-{[(4-methoxyphenyl)carbamoyl]methyl}-1H-pyrazol-4-yl)prop-2-enamide (CAS No. 2094888-73-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in the fields of anti-inflammatory and anticancer therapy. Ongoing research and clinical trials will provide valuable insights into the full potential of this compound, paving the way for its possible use in future medical treatments.